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Jasminoside B: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Jasminoside B, a naturally occurring iridoid glycoside, has garnered significant attention within
the scientific community for its diverse pharmacological activities. Isolated from medicinal
plants such as Gardenia jasminoides and Asarum sieboldii, this compound exhibits promising
immunosuppressive, anti-inflammatory, and neuroprotective properties.[1] This technical guide
provides a detailed overview of the physical and chemical properties of Jasminoside B,
methodologies for its isolation and analysis, and an in-depth exploration of its known biological
activities and underlying signaling pathways. The information presented herein is intended to
serve as a valuable resource for researchers and professionals engaged in natural product
chemistry, pharmacology, and drug discovery.

Physicochemical Properties

Jasminoside B is a white crystalline solid. Its fundamental physical and chemical properties
are summarized in the table below, providing a foundational understanding of its molecular
characteristics.
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Property Value Reference
Molecular Formula C16H260s [1112][3]
Molecular Weight 346.376 g/mol [2][3]
CAS Number 214125-04-9 [1][21[3]
Appearance White Powder/Crystalline Solid
Solubility Soluble in Dimethyl Sulfoxide

(DMSO).
Purity Typically >95% (as determined 2]

by HPLC)

Table 1: Physical and Chemical Properties of Jasminoside B

Spectroscopic Data

The structural elucidation of Jasminoside B has been primarily accomplished through a
combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and
Mass Spectrometry (MS). While specific spectral data from primary literature is not readily
available in public databases, the identification of the compound is consistently confirmed using
these methods.[2][3]

¢ 1H and 3C NMR: These techniques are crucial for determining the carbon-hydrogen
framework of the molecule, including the stereochemistry of the glycosidic linkage and the
iridoid core.

e Mass Spectrometry (MS): High-resolution mass spectrometry provides the exact molecular
weight and elemental composition, confirming the molecular formula.

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of key functional
groups within the molecule, such as hydroxyl (-OH), carbonyl (C=0), and ether (C-O-C)
groups.

Experimental Protocols
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Isolation and Purification of Jasminoside B

Jasminoside B is naturally found in plants of the Gardenia and Asarum genera. The general
workflow for its isolation and purification from plant material is outlined below.

Dried Plant Material Solvent Extraction
(e.g., Gardenia jasminoides fruits) (e.g., Methanol or Ethanol)

Liquid-Liquid Partition
(e.g., Ethyl Acetate/Water)

Column Chromatography

(e.g., Silica Gel, Sephadex)

Preparative HPLC ‘—» Pure Jasminoside B

Click to download full resolution via product page

Figure 1: General workflow for the isolation and purification of Jasminoside B.

Methodology:

o Extraction: The dried and powdered plant material is typically extracted with a polar solvent
such as methanol or ethanol at room temperature. This process is often repeated multiple
times to ensure exhaustive extraction of the target compound.

 Partitioning: The crude extract is then subjected to liquid-liquid partitioning. This step helps to
separate compounds based on their polarity. For instance, the extract might be partitioned
between ethyl acetate and water to remove highly polar or non-polar impurities.

e Column Chromatography: The resulting fraction enriched with Jasminoside B is further
purified using various column chromatography techniques. Silica gel chromatography is
commonly employed to separate compounds based on their affinity to the stationary phase.
Size-exclusion chromatography, using resins like Sephadex, may also be used to separate
molecules based on their size.

» Preparative High-Performance Liquid Chromatography (HPLC): The final step of purification
often involves preparative HPLC. This technique provides high resolution and is capable of
yielding highly pure Jasminoside B.[2]

Analysis and Identification

The identity and purity of the isolated Jasminoside B are confirmed using a combination of
analytical techniques.
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Purified Jasminoside B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Jasminoside B | 214125-04-9 | PIA12504 | Biosynth [biosynth.com]

2. CAS 214125-04-9 | Jasminoside B [phytopurify.com]

3. usbio.net [usbio.net]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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